Cas no 2757874-52-3 (5-Acetyl-2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylic acid)

• Product Name: 5-Acetyl-2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylic acid
• CAS No: 2757874-52-3
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 6037290
• PubChem ID: 165754303
• Update Time: 2025-10-28

5-Acetyl-2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37101990
• 5-acetyl-2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylic acid
• 2757874-52-3
• 5-Acetyl-2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylic acid

• Inchi： 1S/C15H18N2O3/c1-11(18)17-10-15(14(19)20)7-13(17)9-16(15)8-12-5-3-2-4-6-12/h2-6,13H,7-10H2,1H3,(H,19,20)
• InChI Key： XQVCZUPRQYHZEL-UHFFFAOYSA-N
• SMILES： OC(C12CN(C(C)=O)C(CN1CC1C=CC=CC=1)C2)=O

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 60.8Ų

Additional information on 5-Acetyl-2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylic acid

Comprehensive Overview of 5-Acetyl-2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylic acid (CAS No. 2757874-52-3)

The compound 5-Acetyl-2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylic acid (CAS No. 2757874-52-3) is a structurally unique bicyclic derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its molecular framework combines a diazabicyclo[2.2.1]heptane core with acetyl and benzyl substituents, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications as a chiral building block or bioactive scaffold, especially in the design of central nervous system (CNS) therapeutics due to its rigid bicyclic structure.

In recent years, the demand for novel heterocyclic compounds like 5-Acetyl-2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylic acid has surged, driven by advancements in high-throughput screening and fragment-based drug design. The compound's CAS No. 2757874-52-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry optimization. Its carboxylic acid functionality allows for further derivatization, enabling researchers to explore structure-activity relationships (SAR) for targets such as G-protein-coupled receptors (GPCRs) or enzyme inhibitors.

The synthesis of 5-Acetyl-2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylic acid typically involves multi-step organic transformations, including cycloaddition reactions and selective N-functionalization. Its bridged bicyclic system offers conformational restraint, a feature highly valued in drug candidate optimization to improve binding affinity and metabolic stability. Current literature highlights its utility in developing neuromodulators or allosteric regulators, aligning with industry trends toward precision medicine.

From a commercial perspective, suppliers of CAS No. 2757874-52-3 often emphasize its >95% purity and compliance with Good Manufacturing Practices (GMP) for research use. Analytical data, including HPLC, NMR, and mass spectrometry profiles, are critical for quality assurance. The compound's stability under ambient conditions and solubility in polar aprotic solvents (e.g., DMSO) further enhance its practicality for in vitro assays.

Emerging discussions in scientific forums explore the stereochemical implications of 5-Acetyl-2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylic acid, particularly its potential as a chiral auxiliary or asymmetric catalyst. Computational studies using molecular docking and quantum mechanical calculations have predicted its interactions with biological targets, fueling hypotheses for new therapeutic indications. These insights align with the growing interest in AI-driven drug discovery, where such compounds serve as valuable training datasets for machine learning models.

Environmental and safety assessments of CAS No. 2757874-52-3 indicate low ecotoxicity, making it suitable for sustainable laboratory practices. Researchers are advised to follow standard chemical hygiene protocols when handling this compound, though it is not classified under hazardous categories. Its biodegradability profile is under investigation, reflecting the broader shift toward green chemistry in synthetic workflows.

In summary, 5-Acetyl-2-benzyl-2,5-diazabicyclo[2.2.1]heptane-1-carboxylic acid represents a compelling case study in modern pharmaceutical innovation. Its structural complexity and functional versatility position it as a key player in addressing unmet medical needs, from neurodegenerative diseases to chronic pain management. Future research may unlock its full potential through targeted delivery systems or combination therapies.